Cas no 951892-78-7 (2-Bromo-4-(3,5-difluorophenyl)-1-butene)

2-Bromo-4-(3,5-difluorophenyl)-1-butene is a halogenated organic compound featuring a bromine-substituted butene chain and a 3,5-difluorophenyl moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, due to the reactive bromine group. The difluorophenyl group enhances its utility in pharmaceutical and agrochemical research, where fluorinated aromatic systems are often employed to modulate biological activity and metabolic stability. Its well-defined reactivity and stability under standard conditions facilitate precise functionalization, making it suitable for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.

2-Bromo-4-(3,5-difluorophenyl)-1-butene structure

951892-78-7 structure

Product Name:2-Bromo-4-(3,5-difluorophenyl)-1-butene

CAS No:951892-78-7

MF:C₁₀H₉BrF₂

MW:247.079269170761

CID:4722704

Update Time:2025-10-29

2-Bromo-4-(3,5-difluorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-4-(3,5-DIFLUOROPHENYL)-1-BUTENE
- FCH1393549
- 2-Bromo-4-(3,5-difluorophenyl)-1-butene
- Inchi： 1S/C10H9BrF2/c1-7(11)2-3-8-4-9(12)6-10(13)5-8/h4-6H,1-3H2
- InChI Key： PMAZIGVNARCBJC-UHFFFAOYSA-N
- SMILES： BrC(=C)CCC1C=C(C=C(C=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 172
Topological Polar Surface Area: 0

2-Bromo-4-(3,5-difluorophenyl)-1-butene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200559-2g	2-Bromo-4-(3,5-difluorophenyl)-1-butene	951892-78-7	97%	2g	￡624.00	2022-03-01
Fluorochem	200559-5g	2-Bromo-4-(3,5-difluorophenyl)-1-butene	951892-78-7	97%	5g	￡1543.00	2022-03-01
TRC	B085920-250mg	2-Bromo-4-(3,5-difluorophenyl)-1-butene	951892-78-7		250mg	$ 365.00	2022-06-07
TRC	B085920-500mg	2-Bromo-4-(3,5-difluorophenyl)-1-butene	951892-78-7		500mg	$ 605.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1622516-1g	1-(3-Bromobut-3-en-1-yl)-3,5-difluorobenzene	951892-78-7	98%	1g	￥4438.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1622516-2g	1-(3-Bromobut-3-en-1-yl)-3,5-difluorobenzene	951892-78-7	98%	2g	￥6118.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1622516-5g	1-(3-Bromobut-3-en-1-yl)-3,5-difluorobenzene	951892-78-7	98%	5g	￥15120.00	2024-04-24

2-Bromo-4-(3,5-difluorophenyl)-1-butene Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 2-Bromo-4-(3,5-difluorophenyl)-1-butene

2-Bromo-4-(3,5-difluorophenyl)-1-butene

2-Bromo-4-(3,5-difluorophenyl)-1-butene (CAS No. 951892-78-7) is a versatile organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the second position of a butene chain with a 3,5-difluorophenyl group at the fourth position. The combination of these functional groups makes it an intriguing molecule for both academic research and industrial applications.

The synthesis of 2-bromo-4-(3,5-difluorophenyl)-1-butene involves a series of carefully controlled reactions, often employing palladium-catalyzed coupling techniques. Recent advancements in catalytic chemistry have enabled more efficient and selective methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted reactions to accelerate the formation process while maintaining high purity levels. These developments underscore the importance of this compound in modern chemical synthesis.

One of the most notable applications of 2-bromo-4-(3,5-difluorophenyl)-1-butene is in the field of drug discovery. Its structure allows for the exploration of various pharmacological properties, including anti-inflammatory and antitumor activities. Recent studies have demonstrated that this compound exhibits promising selectivity towards certain cellular pathways, making it a valuable lead compound for further drug development.

In addition to its pharmacological applications, 2-bromo-4-(3,5-difluorophenyl)-1-butene has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of advanced polymers with tailored mechanical and thermal properties. Researchers have also investigated its potential as a precursor for functional materials in electronics and optoelectronics.

From a structural perspective, 2-bromo-4-(3,5-difluorophenyl)-1-butene exhibits interesting electronic properties due to the conjugation between the bromine atom and the fluorinated aromatic ring. This conjugation not only influences its reactivity but also contributes to its stability under certain reaction conditions. Computational studies have provided deeper insights into these electronic effects, enabling better predictions of its behavior in various chemical transformations.

The study of 2-bromo-4-(3,5-difluorophenyl)-1-butene has also led to advancements in analytical techniques. For example, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These analytical methods are critical for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, 2-bromo-4-(3,5-difluorophenyl)-1-butene holds immense potential for further exploration in interdisciplinary research. Its unique combination of functional groups makes it an ideal candidate for investigating novel chemical reactions and material properties. As research continues to uncover new applications and mechanisms involving this compound, its significance in the chemical sciences is likely to grow.

In summary, 2-bromo-4-(3,5-difluorophenyl)-1-butene (CAS No. 951892-78-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and reactivity make it a valuable tool for researchers seeking to advance our understanding of organic chemistry and its practical implications.